Cas no 1568025-07-9 ((2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)propan-1-ol)

• Product Name: (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)propan-1-ol
• CAS No: 1568025-07-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5562339
• PubChem ID: 104550124
• Update Time: 2025-11-02

(2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1568025-07-9
• EN300-5093833
• (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)propan-1-ol

• Inchi： 1S/C7H13NO/c1-7(6-9)8-4-2-3-5-8/h2-3,7,9H,4-6H2,1H3/t7-/m0/s1
• InChI Key： AWPPGPUHRHPLHZ-ZETCQYMHSA-N
• SMILES： OC[C@H](C)N1CC=CC1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines

Additional information on (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)propan-1-ol

Recent Advances in the Study of (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)propan-1-ol (CAS: 1568025-07-9)

The compound (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)propan-1-ol (CAS: 1568025-07-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the unique structural features of (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)propan-1-ol, which make it a promising candidate for modulating biological targets. The compound's chiral center and pyrrolidine ring contribute to its ability to interact with specific enzymes and receptors, as demonstrated in several in vitro and in vivo studies. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and enantioselective synthesis, to produce high-purity samples of this compound for further investigation.

One of the most notable findings is the compound's potential as a scaffold for developing novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)propan-1-ol exhibited selective inhibition against certain protein kinases involved in cancer progression. The study utilized molecular docking and kinetic assays to elucidate the binding modes and inhibitory mechanisms of these derivatives.

Additionally, (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)propan-1-ol has shown promise in neuropharmacology. Recent preclinical studies have explored its effects on neurotransmitter systems, particularly its ability to modulate dopaminergic and serotonergic pathways. These findings suggest potential applications in treating neurological disorders such as Parkinson's disease and depression, although further clinical validation is required.

From a pharmacokinetic perspective, the compound demonstrates favorable properties, including good oral bioavailability and metabolic stability. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being investigated to enhance its therapeutic efficacy and reduce potential side effects. These developments underscore the compound's versatility and potential for translation into clinical applications.

In conclusion, (2S)-2-(2,5-dihydro-1H-pyrrol-1-yl)propan-1-ol (CAS: 1568025-07-9) represents a valuable chemical entity with diverse pharmacological applications. Ongoing research continues to uncover its mechanisms of action and therapeutic potential, positioning it as a key player in the development of next-generation pharmaceuticals. Future studies should focus on optimizing its structure-activity relationships and advancing it through clinical trials to realize its full therapeutic potential.